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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

For researchers, scientists, and drug development professionals engaged in the quantitative

analysis of the herbicide Carfentrazone-ethyl, the use of a stable isotope-labeled internal

standard is crucial for achieving accurate and reliable results. Carfentrazone-ethyl-d5, a

deuterated analog of the parent compound, is the internal standard of choice for mass

spectrometry-based methods, as it closely mimics the analyte's behavior during sample

preparation and analysis, correcting for matrix effects and variations in instrument response.

This guide provides a comprehensive comparison of commercially available Carfentrazone-

ethyl-d5 certified reference materials (CRMs). The objective is to assist users in selecting the

most suitable CRM for their specific analytical needs by comparing key quality attributes and

providing a framework for its application.

Comparison of Commercially Available
Carfentrazone-ethyl-d5 CRMs
Several reputable suppliers offer Carfentrazone-ethyl-d5 certified reference materials. The

following table summarizes the key specifications and available data for products from

prominent vendors. It is important to note that while some information is publicly available,
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detailed quantitative data, such as certified purity with uncertainty and isotopic enrichment, are

typically provided on the lot-specific Certificate of Analysis (CoA), which should be requested

from the supplier prior to purchase.

Table 1: Comparison of Carfentrazone-ethyl-d5 Certified Reference Material Specifications

Specification LGC Standards
Sigma-Aldrich
(PESTANAL®)

Clearsynth

Product Name
Carfentrazone ethyl

D5 (ethyl D5)

Carfentrazone-ethyl-

d5

Carfentrazone Ethyl-

d5

CAS Number 2140327-60-0[1][2] 2140327-60-0 2140327-60-0[3]

Molecular Formula C₁₅H₉D₅Cl₂F₃N₃O₃ C₁₅D₅H₉Cl₂F₃N₃O₃ C₁₅H₉D₅Cl₂F₃N₃O₃[3]

Molecular Weight 417.22 g/mol 417.22 g/mol 417.22 g/mol [3]

Stated Purity CoA required ≥98.0% (HPLC) CoA required

Certified Purity (from

CoA)

Data not publicly

available

Data not publicly

available

Data not publicly

available

Isotopic Enrichment

(from CoA)

Data not publicly

available

Data not publicly

available

Data not publicly

available

Format Neat Neat Neat

Storage Temperature +20°C[2] 2-8°C
Freezer (-20°C) for

long term storage[4]

Accreditation

ISO 17025, ISO

17034 mentioned for

product range[2][5]

ISO/IEC 17025, ISO

17034 mentioned for

TraceCERT®

products

Accompanied by

Certificate of

Analysis[3]

Note: The information in the table is based on publicly available data from the suppliers'

websites. For lot-specific and detailed quantitative information, users must refer to the

Certificate of Analysis provided with the product.
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The primary application of Carfentrazone-ethyl-d5 is as an internal standard in the quantitative

analysis of Carfentrazone-ethyl in various matrices, such as soil, water, and agricultural

products, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Workflow for Sample Analysis using Carfentrazone-
ethyl-d5 Internal Standard

Figure 1. General workflow for the analysis of Carfentrazone-ethyl using a deuterated internal standard.
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Caption: General workflow for the analysis of Carfentrazone-ethyl.

Detailed Method for LC-MS/MS Analysis

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15559564/docs?utm_src=pdf-body-img#a-comparative-guide-to-carfentrazone-ethyl-d5-certified-reference-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a representative method for the analysis of Carfentrazone-ethyl in a complex

matrix like soil, using Carfentrazone-ethyl-d5 as an internal standard. Method validation should

be performed for each specific matrix.

1. Standard and Sample Preparation:

Stock Solutions: Prepare individual stock solutions of Carfentrazone-ethyl and

Carfentrazone-ethyl-d5 in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the Carfentrazone-ethyl stock solution. Spike each working standard with a constant

concentration of the Carfentrazone-ethyl-d5 internal standard solution.

Sample Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add a known amount of the Carfentrazone-ethyl-d5 internal standard solution.

Add 10 mL of acetonitrile and shake vigorously for 1 minute.

Add the appropriate QuEChERS salts, shake for 1 minute, and centrifuge.

Take an aliquot of the supernatant for cleanup.

Sample Cleanup (d-SPE):

Transfer an aliquot of the extract to a d-SPE tube containing the appropriate sorbents.

Vortex for 30 seconds and centrifuge.

The supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

Liquid Chromatography:

Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).
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Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Tandem Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Multiple Reaction Monitoring (MRM) Transitions:

Carfentrazone-ethyl: Monitor at least two transitions (e.g., quantifier and qualifier).

Carfentrazone-ethyl-d5: Monitor the corresponding transition for the deuterated internal

standard.

3. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of Carfentrazone-ethyl to

the peak area of Carfentrazone-ethyl-d5 against the concentration of Carfentrazone-ethyl.

Determine the concentration of Carfentrazone-ethyl in the samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathway and Logical Relationships
The use of a deuterated internal standard is based on the principle of isotope dilution mass

spectrometry. The following diagram illustrates the logical relationship in this analytical

approach.
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Figure 2. Isotope dilution mass spectrometry principle.
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Caption: Isotope dilution mass spectrometry principle.

Conclusion
The selection of a Carfentrazone-ethyl-d5 certified reference material is a critical step in

developing robust and accurate analytical methods for the quantification of Carfentrazone-

ethyl. While several suppliers offer high-quality standards, the level of certification and the

detail provided in the Certificate of Analysis can vary. For applications requiring the highest

level of accuracy and traceability, CRMs from suppliers who adhere to ISO 17025 and ISO

17034 are recommended. Researchers should always request and review the lot-specific
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Certificate of Analysis to confirm the certified purity, isotopic enrichment, and associated

uncertainties to ensure the chosen CRM meets the requirements of their analytical method.

The use of a well-characterized deuterated internal standard, in conjunction with a validated

LC-MS/MS method, will ensure the generation of high-quality, defensible data in residue

analysis and other quantitative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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